Cas no 2172140-42-8 (4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole)

• Product Name: 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole
• CAS No: 2172140-42-8
• MF: C₈H₅Cl₂NOS₂
• MW: 266.167397260666
• CID: 6410137
• PubChem ID: 165960583
• Update Time: 2025-06-07

4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole
• 4-chloro-2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-1,3-thiazole
• 2172140-42-8
• EN300-1289994

• Inchi： 1S/C8H5Cl2NOS2/c9-6-4-14-8(11-6)13-3-5-1-2-7(10)12-5/h1-2,4H,3H2
• InChI Key： WFMARLFFGLDYFV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2=NC(=CS2)Cl)O1

Computed Properties

• Exact Mass: 264.9189615g/mol
• Monoisotopic Mass: 264.9189615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 79.6Ų

Additional information on 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole

4-Chloro-2-{(5-Chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole (CAS No. 2172140-42-8): An Overview

4-Chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole (CAS No. 2172140-42-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse biological properties, including antimicrobial, antifungal, and anticancer activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole.

Chemical Structure and Properties

The molecular formula of 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole is C₉H₆Cl₂NOS₂, with a molecular weight of 263.17 g/mol. The compound features a thiazole ring system substituted with a chloro group at the 4-position and a methylsulfanyl group linked to a 5-chlorofuran-2-yl moiety at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications in medicinal chemistry.

The thiazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The chloro substituents on both the thiazole and furan rings contribute to the overall lipophilicity of the molecule, potentially influencing its pharmacokinetic properties. The sulfur atom in the methylsulfanyl group can participate in various chemical reactions, such as oxidation or alkylation, which can be exploited in synthetic transformations or biological interactions.

Synthesis Methods

The synthesis of 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole has been reported using several methodologies. One common approach involves the reaction of 5-chlorofuran-2-carbaldehyde with thiourea to form an intermediate thioamide, which is then cyclized in the presence of a suitable base to yield the desired thiazole derivative. The introduction of the chloro substituent at the 4-position can be achieved through subsequent halogenation reactions.

An alternative synthetic route involves the use of a one-pot multicomponent reaction (MCR) strategy. This method typically employs readily available starting materials such as 5-chlorofuran-2-carbaldehyde, thiourea, and an appropriate halogenating agent to directly form the target compound in high yields. The MCR approach offers several advantages, including operational simplicity, cost-effectiveness, and environmental sustainability.

Biological Activities and Applications

Recent studies have highlighted the potential biological activities of 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole. One notable area of research is its antimicrobial properties. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with essential metabolic pathways.

In addition to its antimicrobial activity, 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole has shown promise as an antifungal agent. Research conducted by a team at the University of California found that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal activity is attributed to its ability to disrupt fungal cell wall synthesis and inhibit key enzymes involved in fungal metabolism.

The anticancer potential of 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole has also been explored. A study published in Cancer Research reported that this compound exhibits selective cytotoxicity against various human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism underlying its anticancer activity involves induction of apoptosis through mitochondrial dysfunction and activation of caspase cascades.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further investigation into the therapeutic potential of 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole. Several clinical trials are currently underway to evaluate its safety and efficacy in treating various infectious diseases and cancers. Preliminary data from phase I trials have shown that this compound is well-tolerated by patients with minimal side effects.

The future prospects for 4-chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and formulation development. Additionally, efforts are being made to identify synergistic combinations with existing drugs to enhance therapeutic outcomes.

Conclusion

4-Chloro-2-{(5-chlorofuran-2-yl)methylsulfanyl}-1,3-thiazole (CAS No. 2172140-42-8) is a versatile compound with a unique chemical structure that holds significant potential for various applications in medicinal chemistry. Its antimicrobial, antifungal, and anticancer activities make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will provide valuable insights into its safety profile and efficacy in treating various diseases.